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Compound of Interest

Compound Name: MM 77 dihydrochloride

Cat. No.: B1146670

' Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: MM 77 dihydrochloride is a potent and selective antagonist of the 5-HT1A
receptor, demonstrating anxiolytic-like activity.[1][2] These application notes provide a detailed
protocol for the intraperitoneal (IP) injection of MM 77 dihydrochloride in a research setting,
specifically tailored for murine models. The following sections outline the necessary materials,
solution preparation, and administration protocol, along with important safety considerations.
Due to the limited availability of public data on specific dosages and toxicity of MM 77
dihydrochloride, researchers are strongly advised to conduct dose-finding and toxicity studies
prior to commencing large-scale experiments.

Compound Information

Property Value Source
Molecular Formula C19H27N303.2HCI [3]
Molecular Weight 418.36 g/mol [3]

CAS Number 159187-70-9 [31[4]

Biological Activity

Potent and selective 5-HT1A

receptor antagonist

[1](21[3]

Purity

>98%

[5]
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Solubility Data

Solvent Solubility Notes Source
DMSO 31.38 mg/mL - [3]
Water No data available - [4]

For in vivo applications, a common practice is to first dissolve the compound in a minimal
amount of DMSO and then dilute it with a suitable vehicle such as saline or PBS to the final
desired concentration. It is recommended to warm the solution gently (e.g., at 37°C) and use
an ultrasonic bath to aid dissolution.[5]

Experimental Protocols
Preparation of MM 77 Dihydrochloride Injection Solution

This protocol describes the preparation of a stock solution and its subsequent dilution for
intraperitoneal injection. The final concentration of DMSO in the administered solution should
be kept to a minimum (ideally below 10%) to avoid vehicle-induced toxicity.

Materials:

e MM 77 dihydrochloride powder

o Dimethyl sulfoxide (DMSO), sterile

 Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)
 Sterile microcentrifuge tubes

o Vortex mixer

 Ultrasonic bath

Procedure:

e Stock Solution Preparation (e.g., 10 mg/mL):

o Aseptically weigh the required amount of MM 77 dihydrochloride powder.
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o In a sterile microcentrifuge tube, add the appropriate volume of DMSO to achieve a 10
mg/mL concentration. For example, to prepare 1 mL of a 10 mg/mL stock solution,
dissolve 10 mg of MM 77 dihydrochloride in 1 mL of DMSO.

o Vortex the tube until the powder is completely dissolved. Gentle warming (37°C) and
sonication can be used to facilitate dissolution.[5]

e Working Solution Preparation (e.g., 1 mg/mL):

o To prepare a working solution for injection, dilute the stock solution with sterile saline or
PBS.

o For example, to prepare 1 mL of a 1 mg/mL working solution with 10% DMSO, add 100 uL
of the 10 mg/mL stock solution to 900 pL of sterile saline.

o Vortex the working solution thoroughly to ensure homogeneity.

o Prepare fresh working solutions daily.

Intraperitoneal Injection Protocol for Mice

This protocol provides a general guideline for the intraperitoneal administration of MM 77
dihydrochloride to mice. All procedures should be performed in accordance with institutional
animal care and use committee (IACUC) guidelines.

Materials:

Prepared MM 77 dihydrochloride working solution

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)[6]

70% ethanol

Animal scale

Appropriate personal protective equipment (PPE)
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Procedure:
e Animal Preparation:

o Weigh the mouse to accurately determine the injection volume. The recommended
maximum injection volume for mice is typically less than 10 mL/kg.[6]

o Properly restrain the mouse to ensure the safety of both the animal and the handler.[7]
« Injection Site Identification:
o Position the mouse in dorsal recumbency with its head tilted slightly downward.

o The recommended injection site is the lower right quadrant of the abdomen to avoid
puncturing the cecum, which is typically located on the left side.[7][8]

e Injection:
o Disinfect the injection site with 70% ethanol.[8]

o Insert the needle, with the bevel facing up, at a 30-45 degree angle into the peritoneal
cavity.[7][9]

o Aspirate gently by pulling back the plunger to ensure the needle has not entered a blood
vessel or organ. If blood or any fluid is aspirated, withdraw the needle and reinject at a
different site with a new sterile needle and syringe.[6][8]

o Slowly inject the calculated volume of the MM 77 dihydrochloride solution.
o Withdraw the needle and return the mouse to its cage.
» Post-Injection Monitoring:

o Observe the animal for any adverse reactions, such as distress, bleeding at the injection
site, or signs of peritonitis.[6][9]

Safety and Toxicity
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Currently, there is no available data on the acute or chronic toxicity of MM 77 dihydrochloride.
[4] Therefore, it is imperative to conduct preliminary dose-response and toxicity studies to
determine the safe and effective dose range for your specific experimental model.
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Caption: Workflow for MM 77 dihydrochloride preparation and IP injection.
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Caption: MM 77 dihydrochloride blocks the 5-HT1A receptor signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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